Cas no 1021219-41-9 (2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 1021219-41-9
• MF: C₁₂H₁₁Cl₂N₃O₃S
• MW: 348.205039262772
• CID: 5912005
• PubChem ID: 42226806
• Update Time: 2025-05-23

2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide
• 2,3-dichloro-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide
• 1021219-41-9
• F5284-0065
• AKOS024505086
• VU0640478-1
• 2,3-dichloro-N-[2-(6-oxopyridazin-1-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C12H11Cl2N3O3S/c13-9-3-1-4-10(12(9)14)21(19,20)16-7-8-17-11(18)5-2-6-15-17/h1-6,16H,7-8H2
• InChI Key： SSBGSDSCSYHIPH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1S(NCCN1C(C=CC=N1)=O)(=O)=O)Cl

Computed Properties

• Exact Mass: 346.9898178g/mol
• Monoisotopic Mass: 346.9898178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 87.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide

2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1021219-41-9): A Comprehensive Overview

2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1021219-41-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of sulfonamides and contains a pyridazine ring, which is known for its diverse pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Synthesis

The chemical structure of 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide is characterized by a benzene ring substituted with two chlorine atoms at the 2 and 3 positions, a sulfonamide group at the 1 position, and an ethylamine side chain attached to a pyridazine ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule.

The synthesis of this compound typically involves several steps. One common approach is to start with 2,3-dichlorobenzenesulfonyl chloride, which is then reacted with an appropriate amine derivative to form the sulfonamide. The pyridazine ring can be introduced through a subsequent reaction with a suitable precursor. Recent studies have explored various synthetic routes to optimize yield and purity, making the compound more accessible for further research and development.

Biological Activities

2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide has been investigated for its potential therapeutic applications due to its unique chemical structure. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases.

Additionally, research has highlighted the compound's potential as an antitumor agent. Studies have demonstrated that 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that the compound may have therapeutic value in cancer therapy.

Clinical Applications and Future Directions

The potential clinical applications of 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide are still being explored. Preclinical studies have shown promising results in animal models of inflammatory diseases and cancer. However, further research is needed to evaluate its safety and efficacy in human subjects.

Ongoing clinical trials are investigating the compound's effects on specific disease conditions such as rheumatoid arthritis and colorectal cancer. These trials aim to provide more comprehensive data on the pharmacokinetics, pharmacodynamics, and safety profile of the compound in humans.

In conclusion, 2,3-dichloro-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 1021219-41-9) is a promising compound with a unique chemical structure that offers potential therapeutic benefits in various medical conditions. Its anti-inflammatory and antitumor properties make it an attractive candidate for further research and development in medicinal chemistry.